Cas no 3712-79-6 (Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis-)

• Product Name: Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis-
• CAS No: 3712-79-6
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 3952634
• PubChem ID: 4562281
• Update Time: 2025-10-25

Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis-
• 3712-79-6
• 2-[2-hydroxyethyl(pyren-1-ylmethyl)amino]ethanol
• 2,2'-[(1-Pyrenylmethyl)imino]bis[ethanol]
• 2-[(2-hydroxyethyl)(1-pyrenylmethyl)amino]ethanol
• CHEMBL1194701
• 2-[(2-Hydroxyethyl)(pyren-1-ylmethyl)amino]ethan-1-ol
• starbld0003434
• 2,2'-((Pyren-1-ylmethyl)azanediyl)bis(ethan-1-ol)
• AE-018/31864042

• Inchi： 1S/C21H21NO2/c23-12-10-22(11-13-24)14-18-7-6-17-5-4-15-2-1-3-16-8-9-19(18)21(17)20(15)16/h1-9,23-24H,10-14H2
• InChI Key： YAOQTFIXZQSSIK-UHFFFAOYSA-N
• SMILES： N(CCO)(CCO)CC1=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 319.157228913Da
• Monoisotopic Mass: 319.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.7Ų

Additional information on Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis-

Recent Advances in the Study of Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis- (CAS: 3712-79-6)

The compound Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis- (CAS: 3712-79-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the compound's role as a fluorescent probe, leveraging the pyrene moiety's intrinsic fluorescence properties. Researchers have successfully employed Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis- in the detection of biomolecules, including proteins and nucleic acids, due to its high sensitivity and selectivity. The compound's ability to form stable complexes with various biomolecules makes it a promising candidate for diagnostic applications.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis-. A study published in the Journal of Organic Chemistry demonstrated an efficient one-pot synthesis route, reducing the number of steps and minimizing by-products. This advancement is expected to facilitate large-scale production and further exploration of the compound's applications.

Furthermore, recent pharmacological investigations have explored the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis- exhibits cytotoxic effects against certain cancer cell lines, with minimal toxicity to normal cells. These findings suggest that the compound could serve as a scaffold for the development of new anticancer drugs, although further in vivo studies are required to validate these results.

In addition to its biomedical applications, Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis- has been investigated for its use in material science. Its fluorescent properties and stability under various conditions make it suitable for the development of advanced materials, such as sensors and optoelectronic devices. Researchers have also explored its potential in environmental monitoring, particularly in the detection of pollutants.

In conclusion, Ethanol, 2,2'-[(1-pyrenylmethyl)imino]bis- (CAS: 3712-79-6) represents a versatile compound with wide-ranging applications in chemical biology, pharmaceuticals, and material science. Ongoing research continues to uncover new possibilities for this molecule, highlighting its significance in advancing scientific and technological innovation. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and expanding its applications in various fields.